5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid

• IUPAC Name: 5-(5-carboxy-2-oxo-1H-pyridin-3-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H9NO7/c16-11-10(4-9(5-15-11)14(21)22)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key: YBVJJBGVGIBUDE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=CNC2=O)C(=O)O
• Molecular Formula: C14H9NO7
• DSSTOX Substance ID: DTXSID20688288
• Molecular Weight: 303.22 g/mol
• CAS No.: 1261991-64-3

Description

5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a nicotinic acid core substituted with a hydroxyl group and a phenyl ring bearing two carboxylic acid groups. Its structure allows for diverse chemical reactivity and potential utility in coordination chemistry, materials science, and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid typically involves multi-step organic reactions. One common approach is the condensation of 3,5-dicarboxybenzaldehyde with a suitable pyridine derivative under controlled conditions. The reaction may involve catalysts such as palladium or copper salts and solvents like dimethylformamide (DMF) or ethanol. The reaction mixture is often heated to facilitate the formation of the desired product, followed by purification steps such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques like high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carboxylic acid groups can be reduced to alcohols or aldehydes.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) under controlled conditions.

Major Products

Oxidation: Formation of 5-(3,5-dicarboxyphenyl)-6-oxonicotinic acid.

Reduction: Formation of 5-(3,5-dicarboxyphenyl)-6-hydroxynicotinaldehyde.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid has several applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to form metal-organic frameworks (MOFs) with unique properties.

Biology: Investigated for its potential as a fluorescent probe for detecting metal ions like Fe2+ and Fe3+.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid involves its ability to interact with various molecular targets. The carboxylic acid groups can form hydrogen bonds with proteins or enzymes, potentially inhibiting their activity. The hydroxyl group can participate in redox reactions, contributing to the compound’s antioxidant properties. Additionally, the phenyl ring can engage in π-π interactions with aromatic residues in biological molecules, influencing their function.

Comparison with Similar Compounds

Similar Compounds

3,5-Dicarboxyphenylboronic Acid: Similar structure but with a boronic acid group instead of a nicotinic acid core.

2-(3,5-Dicarboxyphenyl)-6-carboxybenzimidazole: Contains a benzimidazole core with similar carboxylic acid substitutions.

1,1′-Bis(3,5-dicarboxyphenyl)-4,4′-bipyridinium dichloride: Features a bipyridinium core with carboxylic acid groups.

Uniqueness

5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid is unique due to its combination of a nicotinic acid core with hydroxyl and carboxylic acid groups, providing a versatile platform for various chemical modifications and applications. Its ability to form stable complexes with metals and its potential biological activities make it a valuable compound in both research and industrial contexts.